4-(4-Amino-2-chlorophenoxy)-2-fluorobenzonitrile

• Molecular Formula: C13H8ClFN2O
• Molecular Weight: 262.66 g/mol
• IUPAC Name: 4-(4-amino-2-chlorophenoxy)-2-fluorobenzonitrile
• InChI: InChI=1S/C13H8ClFN2O/c14-11-5-9(17)2-4-13(11)18-10-3-1-8(7-16)12(15)6-10/h1-6H,17H2
• InChI Key: SCXSCDJAFRHZJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)Cl)OC2=CC(=C(C=C2)C#N)F

Description

4-(4-Amino-2-chlorophenoxy)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C13H8ClFN2O and its molecular weight is 262.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.00 g (14.4 mmol) of 2,4-difluorobenzonitrile, 2.06 g (14.4 mmol) of 3-chloro-4-hydroxyaniline and 3.97 g (28.8 mmol) of potassium carbonate in 20 ml of acetonitrile are heated at RF for one hour. Ethyl acetate is added, the mixture is filtered and the solvent is removed under reduced pressure. The residue is purified by column chromatography (silica gel 60), giving the product which is a regioisomer mixture with a ratio of 62:38.